![molecular formula C6H13NO2S B1345759 Cyclohexanesulfonamide CAS No. 2438-38-2](/img/structure/B1345759.png)
Cyclohexanesulfonamide
Overview
Description
Cyclohexanesulfonamide (CHS) is an organic compound that belongs to the family of sulfonamides. It is a white crystalline powder with a melting point of 155-157°C and a molecular weight of 181.2 g/mol. It is soluble in water and organic solvents, and is commonly used in the synthesis of pharmaceuticals and other organic compounds. CHS is a versatile compound that has a wide range of applications, from synthesis of other compounds to being used as a reagent in laboratory experiments.
Scientific Research Applications
Synthesis Process Studies : Zhao Li-fang (2002) explored the synthesis of methylsulfonamide using methanesulfonyl chloride, with cyclohexane as the solvent. This study is significant for understanding the chemical synthesis processes involving cyclohexane derivatives (Zhao Li-fang, 2002).
Asymmetric Transfer Hydrogenation : Cortez et al. (2007) discussed the use of monosulfonamide ligands derived from cyclohexane-1,2-diamine in asymmetric transfer hydrogenation of ketones, showcasing the application of cyclohexane derivatives in catalysis (Cortez et al., 2007).
Enantioselective Oxidation Catalysis : Colonna et al. (1996) presented the use of bacterial cyclohexanone monooxygenases for the enantioselective oxidation of organic sulfur compounds to sulfoxides, highlighting the enzymatic applications of cyclohexane derivatives (Colonna et al., 1996).
Adipic Acid Synthesis : Research by d’Alessandro et al. (2001) explored the catalytic oxidation of cyclohexane and related compounds to adipic acid, demonstrating cyclohexane derivatives' role in industrial chemical production (d’Alessandro et al., 2001).
Solvent Dynamics Study : Campbell et al. (1992) investigated the effect of pressure and temperature on the conformational isomerization of cyclohexane in a carbon disulfide solvent, contributing to our understanding of solvent dynamics (Campbell et al., 1992).
Polymer Science Applications : Pitsikalis et al. (1996) studied the solution properties of star polybutadienes with cyclohexane-derived end groups, showing applications in polymer science and materials engineering (Pitsikalis et al., 1996).
Hydrodynamic Characteristics in Engineering : Yang et al. (2018) conducted an experimental study on the hydrodynamic characteristics of cyclohexane at trans- and supercritical pressures, relevant for engineering and materials science (Yang et al., 2018).
Workplace Environmental Safety : Spencer and Plisko (2007) compared airborne solvent concentrations during the disassembly of solvent-coated metal parts, using cyclohexane as a solvent, in a workplace safety context (Spencer & Plisko, 2007).
Catalytic Applications in Organic Chemistry : Denmark and O'Connor (1997) explored the catalytic, enantioselective cyclopropanation of allylic alcohols using cyclohexane derivatives, illustrating the application in synthetic organic chemistry (Denmark & O'Connor, 1997).
Microemulsion and Microparticle Synthesis : Kandori et al. (1988) used a cyclohexane solution to study the formation of microemulsions and the preparation of CaCO3 particles, relevant for materials science and nanotechnology (Kandori et al., 1988).
Mechanism of Action
Target of Action
Cyclohexanesulfonamide, like other sulfonamides, primarily targets bacterial enzymes involved in the synthesis of folic acid, a crucial component for bacterial growth and reproduction . The specific targets are often dihydropteroate synthase and dihydrofolate reductase . By inhibiting these enzymes, this compound prevents the bacteria from producing folic acid, thereby inhibiting their growth .
Mode of Action
This compound interacts with its targets by mimicking the natural substrate of the enzymes it inhibits . This competitive inhibition results in the enzyme binding to the drug instead of its natural substrate, disrupting the normal biochemical reactions and leading to the inhibition of folic acid synthesis .
Biochemical Pathways
The affected pathway is the folic acid synthesis pathway in bacteria . The downstream effects include the inhibition of DNA synthesis, as folic acid is a precursor to nucleotides, the building blocks of DNA. This ultimately leads to the inhibition of bacterial growth and reproduction .
Pharmacokinetics
Like other sulfonamides, it is likely to be well-absorbed orally, widely distributed in the body, metabolized in the liver, and excreted in the urine . These properties can impact the drug’s bioavailability, determining the concentration of the drug that reaches the site of action .
Result of Action
The molecular effect of this compound’s action is the inhibition of folic acid synthesis in bacteria . The cellular effect is the inhibition of bacterial growth and reproduction . This leads to the eventual death of the bacteria, contributing to the drug’s antibacterial efficacy .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the presence of other substances in the environment, such as other drugs or metabolites, can affect the drug’s absorption and metabolism . Additionally, factors such as pH and temperature can influence the stability of the drug . Understanding these factors is crucial for optimizing drug administration and efficacy.
Safety and Hazards
Cyclohexanesulfonamide is harmful if swallowed and may cause skin and eye irritation. It may also cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection .
Properties
IUPAC Name |
cyclohexanesulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO2S/c7-10(8,9)6-4-2-1-3-5-6/h6H,1-5H2,(H2,7,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAYHAFZXFMIUSN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)S(=O)(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80179127 | |
Record name | Cyclohexanesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80179127 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2438-38-2 | |
Record name | Cyclohexanesulfonamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2438-38-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Cyclohexanesulfonamide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002438382 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Cyclohexanesulfonamide | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=516377 | |
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Record name | Cyclohexanesulfonamide | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=516369 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | Cyclohexanesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80179127 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | cyclohexanesulfonamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
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Record name | CYCLOHEXANESULFONAMIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/WD8D32G5P9 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the primary biological activity of the cyclohexanesulfonamide derivatives discussed in the research?
A1: The research focuses on the fungicidal activity of novel 2-thiazolylamino cyclohexanesulfonamides. These compounds demonstrated promising inhibitory activity against the fungal pathogen Botrytis cinerea, which causes gray mold disease in various plants [].
Q2: How does the structure of these this compound derivatives influence their activity against Botrytis cinerea?
A2: While the exact mechanism of action is not elucidated in the provided research, the study highlights that specific structural modifications on the this compound scaffold significantly impact the fungicidal activity. For instance, compounds 7a and 7c exhibited the highest inhibitory rates against Botrytis cinerea spore germination, reaching 90% and 67% inhibition at 10 mg/L, respectively []. This suggests that the substituents at the 2-thiazolylamino group play a crucial role in determining the potency against this particular fungus. Further research is needed to fully understand the structure-activity relationships and the underlying mechanisms of action.
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